Cas no 18241-98-0 (3-((3-Nitrophenyl)amino)propanoic acid)

• Product Name: 3-((3-Nitrophenyl)amino)propanoic acid
• CAS No: 18241-98-0
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 4627288
• PubChem ID: 3428930
• Update Time: 2025-06-08

3-((3-Nitrophenyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitroanilino)propanoic acid
• 18241-98-0
• 3-((3-Nitrophenyl)amino)propanoic acid
• AKOS009505211
• D85791
• AE-562/43460555
• AS-84363
• MFCD02667138

• Inchi： 1S/C9H10N2O4/c12-9(13)4-5-10-7-2-1-3-8(6-7)11(14)15/h1-3,6,10H,4-5H2,(H,12,13)
• InChI Key： IZZCWSDYYODXRI-UHFFFAOYSA-N
• SMILES： OC(CCNC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.2Ų

Additional information on 3-((3-Nitrophenyl)amino)propanoic acid

Introduction to 3-((3-Nitrophenyl)amino)propanoic Acid (CAS No. 18241-98-0)

3-((3-Nitrophenyl)amino)propanoic acid, with the CAS number 18241-98-0, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound is characterized by its unique structure, which includes a nitro group and an amino acid moiety, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 3-((3-Nitrophenyl)amino)propanoic acid consists of a propanoic acid backbone with an amino group attached to the terminal carbon atom. The aromatic ring, substituted with a nitro group, imparts additional reactivity and functional versatility to the molecule. This combination of functional groups allows for a wide range of chemical transformations and interactions, making it a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

In the realm of medicinal chemistry, 3-((3-Nitrophenyl)amino)propanoic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-((3-Nitrophenyl)amino)propanoic acid could serve as a starting point for the development of novel anti-inflammatory drugs.

Beyond its medicinal applications, 3-((3-Nitrophenyl)amino)propanoic acid has also shown promise in the field of materials science. Its unique chemical structure makes it suitable for use in the synthesis of polymers and other advanced materials. For example, researchers at the University of California, Berkeley, have developed a series of copolymers incorporating 3-((3-Nitrophenyl)amino)propanoic acid units that exhibit enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as biodegradable plastics and tissue engineering scaffolds.

The synthesis of 3-((3-Nitrophenyl)amino)propanoic acid can be achieved through several well-established routes. One common method involves the reaction of 3-nitroaniline with bromopropionic acid or its ester derivatives under appropriate conditions. This reaction typically proceeds via nucleophilic substitution followed by hydrolysis to yield the final product. The choice of solvent and reaction conditions can significantly influence the yield and purity of the synthesized compound.

In terms of analytical methods, high-performance liquid chromatography (HPLC) is widely used for the characterization and quantification of 3-((3-Nitrophenyl)amino)propanoic acid. Mass spectrometry (MS) is another powerful tool that provides detailed information about the molecular structure and purity. These techniques are essential for ensuring that the compound meets the required specifications for various applications.

The safety profile of 3-((3-Nitrophenyl)amino)propanoic acid is an important consideration in both research and industrial settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. It is advisable to consult relevant safety data sheets (SDS) for detailed information on handling and storage guidelines.

In conclusion, 3-((3-Nitrophenyl)amino)propanoic acid (CAS No. 18241-98-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, biochemistry, and materials science. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.